Cas no 868369-19-1 (N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide)

• Product Name: N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide
• CAS No: 868369-19-1
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 6127308
• PubChem ID: 2150839
• Update Time: 2025-10-30

N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide
• Benzamide, N-(3-ethyl-4-methoxy-7-methyl-2(3H)-benzothiazolylidene)-4-methoxy-
• 868369-19-1
• N-(3-ethyl-4-methoxy-7-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide
• F1814-0254
• AKOS024610913
• N-[(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-methoxybenzamide
• (Z)-N-(3-ethyl-4-methoxy-7-methylbenzo[d]thiazol-2(3H)-ylidene)-4-methoxybenzamide

• Inchi： 1S/C19H20N2O3S/c1-5-21-16-15(24-4)11-6-12(2)17(16)25-19(21)20-18(22)13-7-9-14(23-3)10-8-13/h6-11H,5H2,1-4H3
• InChI Key： HYAMLUBNGBMWOX-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=C(OC)C=CC(C)=C2S1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 356.11946368g/mol
• Monoisotopic Mass: 356.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 525.0±60.0 °C(Predicted)
• pka: -0.94±0.20(Predicted)

Additional information on N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide

Introduction to N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide (CAS No. 868369-19-1)

N-(2Z-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 868369-19-1, has garnered attention due to its unique structural properties and potential biological activities. The molecular structure of this compound incorporates several key functional groups, including benzothiazole, methoxy, and ethyl substituents, which contribute to its distinct chemical and pharmacological characteristics.

The benzothiazole core is a well-known scaffold in medicinal chemistry, frequently utilized in the development of drugs with diverse therapeutic applications. Its aromatic system and heterocyclic nature make it a versatile platform for designing molecules with enhanced binding affinity and selectivity. In particular, the presence of the 2Z configuration suggests a specific stereochemical arrangement that may influence the compound's interactions with biological targets.

The methoxy and ethyl groups in the molecule play crucial roles in modulating its pharmacokinetic and pharmacodynamic properties. The methoxy groups introduce hydrophilicity, which can affect solubility and metabolic stability, while the ethyl group adds bulk to the molecule, potentially influencing its binding mode and efficacy. These structural features make N-(2Z-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide) a promising candidate for further investigation in drug discovery.

2Z) - 3-ethyl - 4-methoxy - 7-methyl - 2,3-dihydro - 1,3-benzothiazol - 2 - ylidene - 4-methoxybenzamide aligns well with these findings, suggesting that it may possess similar biological properties. 2Z) - 3-ethyl - 4-methoxy - 7-methyl - 2,3-dihydro - 1,3-benzothiazol - 2 - ylidene - 4-methoxybenzamide>. Initial results indicate that it may exhibit inhibitory effects on certain enzymes associated with inflammatory pathways. This aligns with current research trends aimed at developing anti-inflammatory agents that target these pathways without causing significant systemic side effects. The compound's ability to modulate enzyme activity could make it a valuable tool for understanding disease mechanisms and developing new treatments. 2Z) - 3-ethyl - 4-methoxy - 7-methyl - 2,3-dihydro - 1,3-benzothiazol - 2 - ylidene - 4-methoxybenzamide) may enhance its ability to interact with cancer-specific targets, offering a new approach to cancer treatment. 2Z) - 3-ethyl - 4-methoxy - 7-methyl - 2,3-dihydro - 1,3-benzothiazol - 2 - ylidene - 4-methoxybenzamide) is poised to play a crucial role in drug discovery efforts. Its unique structural features and promising biological activities make it an exciting candidate for further investigation. Future studies will focus on optimizing its synthesis, exploring its pharmacological profile in more detail, and evaluating its potential as a lead compound for new therapies.